Cas no 126502-08-7 (2-Furanmethanol,tetrahydro-5-(9H-purin-9-yl)-, (2S,5R)-)

2-Furanmethanol,tetrahydro-5-(9H-purin-9-yl)-, (2S,5R)- structure
126502-08-7 structure
Product name:2-Furanmethanol,tetrahydro-5-(9H-purin-9-yl)-, (2S,5R)-
CAS No:126502-08-7
MF:C10H12N4O2
MW:220.22788143158
CID:164767
PubChem ID:451986

2-Furanmethanol,tetrahydro-5-(9H-purin-9-yl)-, (2S,5R)- Chemical and Physical Properties

Names and Identifiers

    • 2-Furanmethanol,tetrahydro-5-(9H-purin-9-yl)-, (2S,5R)-
    • [(2S,5R)-5-purin-9-yloxolan-2-yl]methanol
    • 9-(2,3-Dideoxy-.beta.-D-ribofuranosyl)-9H-purine
    • 9-(2,3-Dideoxy-beta-D-ribofuranosyl)-9H-purine
    • 126502-08-7
    • DTXSID70155197
    • CHEMBL310513
    • 2',3'-Dideoxynebularine
    • [(2S,5R)-5-purin-9-yltetrahydrofuran-2-yl]methanol
    • SCHEMBL14149657
    • Inchi: InChI=1S/C10H12N4O2/c15-4-7-1-2-9(16-7)14-6-13-8-3-11-5-12-10(8)14/h3,5-7,9,15H,1-2,4H2
    • InChI Key: GKYNWIQWAXROLY-UHFFFAOYSA-N
    • SMILES: OCC1CCC(N2C=NC3=CN=CN=C23)O1

Computed Properties

  • Exact Mass: 220.09616
  • Monoisotopic Mass: 220.09602564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.1Ų
  • XLogP3: -0.5

Experimental Properties

  • PSA: 73.06

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